1-(2-Chlorophenyl)-3-(4-fluorobenzo[d]thiazol-2-yl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-(4-fluoro-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C14H9ClFN3OS/c15-8-4-1-2-6-10(8)17-13(20)19-14-18-12-9(16)5-3-7-11(12)21-14/h1-7H,(H2,17,18,19,20)
• InChI Key: LVRCCTFWIWQSAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)NC2=NC3=C(C=CC=C3S2)F)Cl
• Molecular Formula: C14H9ClFN3OS
• Molecular Weight: 321.8 g/mol

Description

“1-(2-Chlorophenyl)-3-(4-fluorobenzo[d]thiazol-2-yl)urea” is a derivative of Benzothiazole (BTA), which belongs to the heterocyclic class of bicyclic compounds. BTA derivatives possess a broad spectrum of biological activities such as anticancer, antioxidant, anti-inflammatory, anti-tumour, antiviral, antibacterial, anti-proliferative, anti-diabetic, anti-convulsant, analgesic, anti-tubercular, antimalarial, anti-leishmanial, anti-histaminic and anti-fungal among others.

Scientific Research Applications

Fluorescent Probes and Sensors

• (4-Fluorobenzo[d]thiazol-2-yl)methanol derivatives have been explored as fluorescent probes due to their sensitivity to specific analytes. For instance, a novel fluorescent probe called 2-(benzo[d]thiazol-2-yl)-1,4-phenylene diacrylate (BT-AC) was developed for selectively sensing cysteine (Cys) over other analytes. .

Future Directions

BTA derivatives may serve as anticancer leads for the development of agents effective against hypoxic tumours. The SAR study revealed that sorafenib analogues possess anti-proliferative activity due to the presence of both urea spacer and phenyl disubstitution.